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Compound of Interest

Compound Name: 2,4,6-Trimethylphenol-D11

Cat. No.: B1472758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 2,4,6-
Trimethylphenol-D11, a deuterated analog of 2,4,6-Trimethylphenol. While this document

focuses on the deuterated form, the safety and handling procedures are based on the well-

documented properties of its non-deuterated counterpart, 2,4,6-Trimethylphenol, due to the

limited availability of specific toxicological data for the D11 variant. The fundamental chemical

properties and associated hazards are expected to be nearly identical.

Compound Identification and Properties
2,4,6-Trimethylphenol-D11 is a stable isotope-labeled compound primarily used in research

and development, often as an internal standard or tracer in metabolic studies.[1] Its physical

and chemical properties are summarized below.

Table 1: Physical and Chemical Properties of 2,4,6-Trimethylphenol-D11
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Property Value Source

Chemical Formula C₉D₁₁HO [2]

Molecular Weight 147.26 g/mol [2][3]

CAS Number 362049-45-4 [3][4]

Appearance White to Off-White Solid [4]

Solubility
Slightly soluble in Chloroform

and DMSO
[4]

Isotopic Enrichment 98 atom % D [5]

Table 2: Physical and Chemical Properties of 2,4,6-Trimethylphenol (Non-Deuterated)

Property Value Source

Chemical Formula C₉H₁₂O [6]

Molecular Weight 136.19 g/mol [6]

CAS Number 527-60-6 [6]

Water Solubility 1.97 g/L [6]

logP 2.72 [6]

pKa (Strongest Acidic) 11.07 [6]

Hazard Identification and GHS Classification
2,4,6-Trimethylphenol is classified as a hazardous substance. The GHS classification for the

non-deuterated form is as follows, and it is prudent to handle 2,4,6-Trimethylphenol-D11 with

the same precautions.

Table 3: GHS Hazard Classification for 2,4,6-Trimethylphenol
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Hazard Class Hazard Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Skin Corrosion/Irritation Sub-category 1B

Serious Eye Damage/Eye Irritation Category 1

Skin Sensitization Sub-category 1B

Specific target organ toxicity – single exposure Category 3

Specific target organ toxicity – repeated

exposure
Category 2

Hazardous to the aquatic environment, long-

term
Chronic 2

(Source: GHS classification data for 2,4,6-trimethylphenol)[7]

Hazard Statements:

H302: Harmful if swallowed.[7]

H312: Harmful in contact with skin.[7]

H314: Causes severe skin burns and eye damage.[7]

H317: May cause an allergic skin reaction.[7]

H335: May cause respiratory irritation.[7]

H373: May cause damage to organs through prolonged or repeated exposure.[7]

H411: Toxic to aquatic life with long lasting effects.[7]

Experimental Protocols: General Safety and
Handling
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Detailed experimental protocols for toxicological studies of 2,4,6-Trimethylphenol-D11 are not

publicly available. However, based on the known hazards of the non-deuterated compound, the

following general protocols for safe handling in a laboratory setting are mandatory.

Engineering Controls
Fume Hood: All work with 2,4,6-Trimethylphenol-D11, including weighing, preparing

solutions, and conducting reactions, must be performed in a certified chemical fume hood to

minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is critical when handling this compound.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Eye Protection Chemical safety goggles and a face shield.

Hand Protection

Wear compatible chemical-resistant gloves

(e.g., neoprene or nitrile rubber). Regularly

inspect gloves for any signs of degradation or

puncture.

Skin and Body Protection

A lab coat, closed-toe shoes, and long pants are

mandatory. For larger quantities or in case of

potential splashing, chemical-resistant aprons or

coveralls should be worn.

Respiratory Protection

If working outside of a fume hood is

unavoidable, a NIOSH-approved respirator with

organic vapor cartridges is required.

Hygiene Practices
Avoid eating, drinking, or smoking in laboratory areas.[8]
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Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[8]

Remove contaminated clothing immediately and wash it before reuse.

Safe Handling and Storage Workflow
The following diagram outlines the logical workflow for the safe handling and storage of 2,4,6-
Trimethylphenol-D11, from receipt to disposal.
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Receiving and Storage

Handling and Use

Decontamination and Disposal

Emergency Procedures

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area Away from Incompatible Materials

Don Appropriate PPE

Prepare for Experiment

Work in a Certified Chemical Fume Hood

Weigh and Prepare Solutions

Conduct Experiment

Decontaminate Work Surfaces

Post-Experiment

Dispose of Waste in Accordance with Local Regulations

Remove and Dispose of Contaminated PPE

Spill Response Exposure Response Fire Response

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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